Cas no 338796-38-6 ((R)-4-[(R)-sec-Butyl]oxazolidine-2,5-dione)

• Product Name: (R)-4-[(R)-sec-Butyl]oxazolidine-2,5-dione
• CAS No: 338796-38-6
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD31630291
• CID: 4645144
• Update Time: 2025-06-23

(R)-4-[(R)-sec-Butyl]oxazolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (R)-4-[(R)-sec-Butyl]oxazolidine-2,5-dione

• MDL： MFCD31630291
• Inchi： 1S/C7H11NO3/c1-3-4(2)5-6(9)11-7(10)8-5/h4-5H,3H2,1-2H3,(H,8,10)/t4-,5-/m1/s1
• InChI Key： WAACGCAWLJFFQX-RFZPGFLSSA-N
• SMILES： O1C(=O)[C@@H]([C@H](C)CC)NC1=O

Additional information on (R)-4-[(R)-sec-Butyl]oxazolidine-2,5-dione

(R)-4-[(R)-sec-Butyl]oxazolidine-2,5-dione (CAS No. 338796-38-6): An Overview of a Promising Chiral Building Block

(R)-4-[(R)-sec-Butyl]oxazolidine-2,5-dione (CAS No. 338796-38-6) is a chiral oxazolidinone derivative that has garnered significant attention in the field of organic synthesis and medicinal chemistry. This compound is characterized by its unique stereochemistry and high reactivity, making it an invaluable building block for the synthesis of complex molecules, particularly those with biological activity.

The oxazolidinone scaffold is a well-known structure in the pharmaceutical industry, primarily due to its ability to form stable and selective chiral environments. The presence of the (R)-sec-butyl substituent in (R)-4-[(R)-sec-Butyl]oxazolidine-2,5-dione further enhances its utility by providing a robust and predictable chiral center. This feature is crucial for the synthesis of enantiomerically pure compounds, which are essential in many therapeutic applications.

Recent advancements in synthetic methodologies have led to the development of efficient and scalable routes for the preparation of (R)-4-[(R)-sec-Butyl]oxazolidine-2,5-dione. One such method involves the asymmetric synthesis of the oxazolidinone ring using chiral catalysts, which has significantly improved the yield and purity of the final product. This progress has not only made the compound more accessible but also more cost-effective for large-scale applications.

In the context of medicinal chemistry, (R)-4-[(R)-sec-Butyl]oxazolidine-2,5-dione has shown promise as a key intermediate in the synthesis of various bioactive molecules. For instance, it has been utilized in the preparation of antibiotics, antivirals, and anticancer agents. The chiral nature of this compound allows for the precise control of stereochemistry during synthesis, which is critical for optimizing the pharmacological properties of these drugs.

One notable application of (R)-4-[(R)-sec-Butyl]oxazolidine-2,5-dione is in the development of novel antibiotics. The oxazolidinone class of antibiotics is known for its broad-spectrum activity against both Gram-positive and Gram-negative bacteria. By incorporating this chiral building block into antibiotic structures, researchers have been able to enhance their potency and reduce resistance issues. This is particularly important given the growing global concern over antibiotic resistance.

Beyond antibiotics, (R)-4-[(R)-sec-Butyl]oxazolidine-2,5-dione has also found applications in antiviral research. Studies have shown that compounds derived from this scaffold exhibit potent antiviral activity against a range of viral pathogens, including influenza and HIV. The ability to fine-tune the chemical structure through chiral modification allows for the development of more effective antiviral agents with fewer side effects.

In cancer research, (R)-4-[(R)-sec-Butyl]oxazolidine-2,5-dione has been explored as a potential lead compound for the development of new anticancer drugs. Its ability to form stable complexes with metal ions has led to the design of metal-based anticancer agents that target specific cellular processes involved in tumor growth and metastasis. These compounds have shown promising results in preclinical studies and are currently being evaluated for their therapeutic potential.

The versatility of (R)-4-[(R)-sec-Butyl]oxazolidine-2,5-dione extends beyond its use as a synthetic intermediate. It has also been employed as a chiral ligand in catalytic asymmetric reactions. In these applications, it serves as a crucial component in enantioselective transformations, enabling the efficient synthesis of complex molecules with high enantiomeric purity. This capability is particularly valuable in industries where chirality plays a critical role in product performance.

In conclusion, (R)-4-[(R)-sec-Butyl]oxazolidine-2,5-dione (CAS No. 338796-38-6) is a highly versatile and valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique stereochemical properties make it an ideal building block for the synthesis of enantiomerically pure bioactive molecules. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in both academic and industrial settings.